Cas no 88302-04-9 (3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-2-oxo-5-(1-oxopropyl)-)

3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-2-oxo-5-(1-oxopropyl)- structure
88302-04-9 structure
Product name:3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-2-oxo-5-(1-oxopropyl)-
CAS No:88302-04-9
MF:C10H10N2O2
MW:190.198602199554
CID:638241
PubChem ID:13232038

3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-2-oxo-5-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-2-oxo-5-(1-oxopropyl)-
    • 6-methyl-2-oxo-5-propanoyl-1H-pyridine-3-carbonitrile
    • DTXSID90530548
    • 1,2-dihydro-6-methyl-2-oxo-5-(n-propanoyl)-3-pyridinecarbonitrile
    • 88302-04-9
    • 1,2-dihydro-6-methyl-2-oxo-5-(n-propanoyl)nicotinonitrile
    • KUYKGMRKPCKXAP-UHFFFAOYSA-N
    • SCHEMBL9478348
    • 6-Methyl-2-oxo-5-propanoyl-1,2-dihydropyridine-3-carbonitrile
    • Inchi: InChI=1S/C10H10N2O2/c1-3-9(13)8-4-7(5-11)10(14)12-6(8)2/h4H,3H2,1-2H3,(H,12,14)
    • InChI Key: KUYKGMRKPCKXAP-UHFFFAOYSA-N
    • SMILES: CCC(=O)C1=C(NC(=O)C(=C1)C#N)C

Computed Properties

  • Exact Mass: 190.074227566g/mol
  • Monoisotopic Mass: 190.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 70Ų

3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-2-oxo-5-(1-oxopropyl)- Related Literature

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